Cas no 34168-77-9 (6-Fluoro-6-deoxyglucose)

• Product Name: 6-Fluoro-6-deoxyglucose
• CAS No: 34168-77-9
• Molecular Formula: C₆H₁₁O₅F
• Molecular Weight: 182.14694
• MDL: MFCD00064096
• CID: 311237
• PubChem ID: 120673

6-Fluoro-6-deoxyglucose Properties

Names and Identifiers

• D-Glucopyranose,6-deoxy-6-fluoro-
• 6-FLUORO-6-DEOXY-D-GLUCOPYRANOSE
• (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• 4-Cinnolinol, 6-fluoro-
• 6-deoxy-6-fluoro-D-glucopyranose
• 6-deoxy-6-fluoro-D-glucose
• 6-Fluor-4-hydroxy-cinnolin
• 6-Fluoro-4-cinnolinol
• 6-fluorocinnolin-4-ol
• 6-fluoro-D-6-deoxy-glucose
• 6-fluoro-D-glucose
• AC1L6MTQ
• CTK3F0595
• NSC66069
• SureCN2719952
• 6-Deoxy-6-fluoroglucose
• SCHEMBL2952274
• CS-0362885
• (3R,4S,5S,6S)-6-(fluoromethyl)oxane-2,3,4,5-tetrol
• A822108
• A826671
• 6-fluoro-6-deoxyglucose
• 6-desoxy-6-fluoro-d-glucopyranose
• (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
• 6-Deoxy-6-fluoro-glucopyranose
• (2R,3R,4R,5S,6R)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
• Glucose, 6-fluorohydrin
• 34168-77-9
• AKOS006240258
• MFCD00064096

• MDL： MFCD00064096
• InChIKey： SHFYXYMHVMDNPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2
• SMILES： FCC1OC(O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 182.059052g/mol
• Surface Charge: 0
• XLogP3: -2.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.059052g/mol
• Monoisotopic Mass: 182.059052g/mol
• Topological Polar Surface Area: 90.2Ų
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -2.24420
• PSA: 97.99
• Refractive Index: 1.554
• Boiling Point: 354.6 ºC at 760 mmHg
• Melting Point: 133-138
• Flash Point: 164.2 °C
• Color/Form: Colorless solid
• Density: 1.626